# Molarity Calculator

## Mass Molarity Calculator

• mass of a compound required to prepare a solution of known volume and concentration
• volume of solution required to dissolve a compound of known mass to a desired concentration
• concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
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## The molarity calculator equation

The molarity calculator is based on the following equation:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight (g/mol)

### Background

In your everyday life, you encounter solutions all the time. For example, you may add salt to water when cooking pasta. The salt dissolves in the water, resulting in a solution. Most of your "household" chemicals are solutions. If you look closely at a bottle of vinegar, you will find that it is a solution of acetic acid. Similarly, bleach is a solution of sodium hypochlorite. All of these examples have both a solute and a solvent. The solute is the material that is dissolved while the solvent is whatever it is dissolved in. So in the salt water example, the salt is the solute and the water is the solvent. In vinegar, acetic acid is the solute and water is the solvent and in bleach, sodium hypochlorite is the solute and water is the solvent.

The concentration of the solution tells you how much solute has been dissolved in the solvent. There are many different units of concentration. The standard unit of concentration in chemistry is molarity (abbreviated with M). Molarity is defined as moles of solute per liters of solution. It is important to note that molarity is per liters of solution, not per liters of solvent. For example, if one mole of salt were added to one liter of water, the resulting solution would not be 1 M (read as "one molar"). After the solution has been mixed, the volume would be recorded. The molarity could be calculated by dividing one mole by this total volume.

To calculate the molarity of a solution, the number of moles of solute must be divided by the total liters of solution produced. If the amount of solute is given in grams, we must first calculate the number of moles of solute using the solute’s molar mass, then calculate the molarity using the number of moles and total volume.

The units of molar concentration are moles per cubic decimeter. They are noted as mol/dm³ as well as M (pronounced "molar"). The molar concentration of solute is sometimes abbreviated by putting square brackets around the chemical formula of the solute, e.g., the concentration of hydroxide anions can be written as [OH⁻]. In many older books or articles, you can find different units of molar solutions - moles per liter (mol/l). Remember that one cubic decimeter equals to one liter, so these two notations express the same numeric values.

This is a useful tool which allows you to calculate the:

• mass of a compound required to prepare a solution of known volume and concentration
• volume of solution required to dissolve a compound of known mass to a desired concentration
• concentration of a solution resulting from a known mass of compound in a specific volume

This molarity calculator estimates the molar concentration of a solution by using the mass, volume and molecular weight. You can read more on the molar concentration and how to calculate the number of moles for a solution below the form.

How does this molarity calculator work?

This is a great chemistry tool for those who need to determine a solution’s molar concentration from the mass, volume and molecular weight. There are four components in the equation therefore there are four fields in the molarity calculator. To compute any of the elements in the molarity equation you need to input the other three and choose the desired measurement unit.

• Volume – expressed in either liters, milliliters or microliters
• Mass – expressed in either grams, milligrams, micrograms
• Molecular weight – expressed in g/mol
• Concentration – expressed in either molar, milimolar, micromolar, nanomolar, picomolar or femtomolar.

What is the molarity?

This is the same with molar concentration and represents the concentration of a solute in a solution. It is defined as the number of moles in a solution. Unit of measurement : SI: [mol/L] The concentration may also be expressed in different fractions of the molar concentration such as mmol/L (mM), μmol/L (μM), nmol/L (nM), pmol/L (pM).

Normally, our concentrations are given in units of milligrams per milliliter (mg/ml), but often data sheet quality assurance data are expressed in molarity (moles per liter, M) or fractions of that (e.g., micromolar (µM), 10-6 M, or nanomolar (nM), 10-9 M). Here is how to convert between these units.

FROM (mg/ml) TO molarity (M):

Divide the concentration (mg/ml) by the molecular weight. We will use the example of a typical immunotoxin that has a molecular weight of 210,000 grams per mole (or mg/mmole or kDa) (the molecular weight is usually found on the data sheet) and a common concentration is 1.0 mg/ml.

1.0 mg/ml / 2.1 x 105 mg/mmole

= 0.48 x 10-5 mmole/ml

= 4.8 x 10-6 mmole/ml

In the first line, the mg units cancel each other, leaving units of mmole/ml that is equal to moles/liter or molar (M). Therefore, 0.48 x 10-5 mmole/ml = 0.48 x 10-5 M or 4.8 x 10-6 M. This, of course, can be expressed as 4.8 µM, or 4.8 micromolar.

In summary: concentration (grams per liter) ÷ molecular weight (grams per mole) = moles per liter.